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Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079 Get Quote

This technical guide provides a comprehensive overview of strontium peroxide (SrO₂),

detailing its chemical identifiers, physicochemical properties, synthesis protocols, and key

applications. The information is tailored for researchers, scientists, and drug development

professionals, with a focus on quantitative data and detailed experimental methodologies.

Chemical Identifiers and Physicochemical
Properties
Strontium peroxide is an inorganic compound that exists as a white, odorless powder. It is

sparingly soluble in water, with which it slowly decomposes. Key identifiers and properties are

summarized in the tables below.

Table 1: Chemical Identifiers for Strontium Peroxide
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Identifier Value Reference(s)

CAS Number 1314-18-7 [1][2]

PubChem CID 14807 [1]

EC Number 215-224-6 [2]

UN Number 1509 [1]

InChI InChI=1S/O2.Sr/c1-2;/q-2;+2 [1]

InChIKey
UHCGLDSRFKGERO-

UHFFFAOYSA-N
[1]

SMILES [O-][O-].[Sr+2] [1]

Molecular Formula SrO₂ [2]

Table 2: Physicochemical Properties of Strontium Peroxide

Property Value Reference(s)

Molar Mass 119.619 g/mol [2]

Appearance White powder [2]

Density 4.56 g/cm³ (anhydrous) [2]

Melting Point 215 °C (decomposes) [2]

Solubility in water Slightly soluble [2]

Thermal Decomposition
Begins rapid decomposition at

~400 °C
[2]

Experimental Protocols
This section provides detailed methodologies for the synthesis, analysis, and application of

strontium peroxide.

Synthesis of Strontium Peroxide
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Two common methods for the laboratory synthesis of strontium peroxide are detailed below.

2.1.1. Precipitation from Strontium Nitrate and Hydrogen Peroxide

This method involves the reaction of a soluble strontium salt with hydrogen peroxide in a basic

solution to precipitate strontium peroxide octahydrate, which is then dehydrated.

Materials:

Strontium nitrate (Sr(NO₃)₂)

3% Hydrogen peroxide (H₂O₂)

Concentrated aqueous ammonia (NH₄OH)

Deionized water

Procedure:

Dissolve 5 grams of anhydrous strontium nitrate in 50 mL of 3% hydrogen peroxide.[1]

In a separate beaker, prepare a solution of 7 mL of concentrated aqueous ammonia in 100

mL of deionized water.[1]

Slowly add the ammonia solution to the strontium nitrate solution with constant stirring to

precipitate strontium peroxide octahydrate (SrO₂·8H₂O).[1][2]

Collect the precipitate by filtration.

To obtain anhydrous strontium peroxide, heat the octahydrate at 115 °C for 24 hours in a

CO₂-free atmosphere.[2]

2.1.2. Reaction of Strontium Nitrate with Sodium Peroxide

This process utilizes the reaction between strontium nitrate and sodium peroxide to form

hydrated strontium peroxide.

Materials:
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Strontium nitrate (Sr(NO₃)₂)

Sodium peroxide (Na₂O₂)

Deionized water

Procedure:

Prepare a saturated aqueous solution of strontium nitrate.[3]

Gradually add granular sodium peroxide to the strontium nitrate solution in molecular

proportions while stirring.[3]

Maintain the reaction temperature below 135°F (57°C) to prevent decomposition of the

formed strontium peroxide.[3]

The insoluble hydrated strontium peroxide will precipitate.

Separate the precipitate from the solution containing dissolved sodium nitrate by

decantation or filtration.[3]

Dry the hydrated strontium peroxide to remove uncombined water.[3]

Analytical Quantification: Titration with Potassium
Permanganate
The active oxygen content of strontium peroxide can be determined by titration with a

standardized potassium permanganate solution.[4]

Materials:

Strontium peroxide sample

Dilute hydrochloric acid (1 to 9)

0.1N Potassium permanganate (KMnO₄) solution

Procedure:
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Accurately weigh approximately 0.20 g of the strontium peroxide sample into a 150-mL

beaker.[4]

Add 100 mL of dilute hydrochloric acid (1 to 9) and allow the sample to dissolve

completely (typically 10 to 30 minutes).[4]

Filter the solution to remove any insoluble impurities.

Titrate the resulting solution with a standardized 0.1N potassium permanganate solution

until a persistent pink color is observed.[4]

The concentration of strontium peroxide is calculated based on the volume of KMnO₄

solution consumed.

Application in Photocatalysis: Degradation of Organic
Pollutants
Strontium peroxide can be utilized as a photocatalyst for the degradation of organic dyes in

wastewater.[5]

Materials:

Strontium peroxide (photocatalyst)

Rhodamine B (RhB) solution (10 ppm)

UV light source or sunlight

Procedure:

Prepare a suspension of the strontium peroxide photocatalyst in the Rhodamine B

solution. A typical catalyst loading is 0.6 g/L.[6]

Irradiate the suspension with a UV light source or expose it to sunlight while stirring.

Monitor the degradation of Rhodamine B over time by measuring the absorbance of the

solution at its maximum wavelength using a UV-Vis spectrophotometer.
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Under UV irradiation, approximately 97% degradation of a 10 ppm RhB solution can be

achieved in 15 minutes.[6]

Cytotoxicity Assessment: MTT Assay
The in vitro cytotoxicity of strontium peroxide can be evaluated using a standard MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell metabolic

activity.[7]

Materials:

Cell line of interest (e.g., osteoblasts)

Cell culture medium

Strontium peroxide solutions of varying concentrations

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol)

[8]

Procedure:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.[9]

Replace the culture medium with fresh medium containing various concentrations of

strontium peroxide. Include untreated cells as a negative control.

Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 2-4

hours, allowing viable cells to form formazan crystals.[7]

Carefully remove the medium and add 100-150 µL of the solubilization solution to each

well to dissolve the formazan crystals.[8]
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Measure the absorbance of the solution at a wavelength between 550 and 600 nm using a

microplate reader.[7]

Cell viability is expressed as a percentage relative to the untreated control cells.

Quantitative Data
The following tables summarize key quantitative data related to the properties and performance

of strontium peroxide.

Table 3: Thermal Decomposition Data for Strontium Peroxide

Analysis Method Parameter Value Reference(s)

Thermogravimetric

Analysis (TGA)

Onset of Rapid

Decomposition
~400 °C [2]

Table 4: Performance in Photocatalytic Degradation of Rhodamine B

Parameter Condition Value Reference(s)

Catalyst Loading - 0.6 g/L [6]

Initial RhB

Concentration
- 10 ppm [6]

Degradation Efficiency UV irradiation 97% in 15 min [6]

Degradation Efficiency Sunlight 96% in 105 min [6]

Table 5: Composition of Pyrotechnic Formulations
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Component Reducer
Oxidant/Reduc
er Ratio (wt.
%)

Binder
Content (wt.
%)

Reference(s)

Strontium

Peroxide

(Oxidant)

Magnesium (Mg) 50/50 to 90/10 5 or 10 [10]

Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate key processes

related to strontium peroxide.

Synthesis of Strontium Peroxide

Characterization
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Logical workflow for the synthesis and characterization of strontium peroxide.
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Simplified pathway of photocatalytic degradation of organic pollutants by SrO₂.

Applications in Research and Development
Strontium peroxide is a versatile compound with applications spanning various scientific and

industrial fields.

Pyrotechnics: It serves as an oxidizer and a red colorant in pyrotechnic compositions, such

as fireworks and tracer ammunition.[10][11]

Biomedical Applications: Strontium-containing compounds, including strontium peroxide,

are being explored for their roles in bone regeneration. Strontium peroxide can release

strontium ions, which have been shown to stimulate osteoblast proliferation and inhibit

osteoclast formation, while simultaneously generating oxygen to alleviate hypoxic conditions

in bone defects.[12][13][14][15]
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Wastewater Treatment: As a photocatalyst, strontium peroxide shows promise in the

degradation of organic and pharmaceutical pollutants in wastewater through the generation

of reactive oxygen species.[5][16]

Oxidizing Agent: Beyond photocatalysis, strontium peroxide can act as an oxidizing agent

in various chemical reactions.[17][18]

Cosmetics: It has been used as a bleaching agent in cosmetic formulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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